Cas no 1245646-03-0 (4-(6-Fluoropyridin-2-yl)benzonitrile)

• Product Name: 4-(6-Fluoropyridin-2-yl)benzonitrile
• CAS No: 1245646-03-0
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• CID: 1035281
• PubChem ID: 71303155
• Update Time: 2025-04-20

4-(6-Fluoropyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-Fluoropyridin-2-yl)benzonitrile
• 4-(6-Fluoro-pyridin-2-yl)-benzonitrile
• DTXSID20744833
• 1245646-03-0
• DB-228866

• MDL： MFCD17677305
• Inchi： 1S/C12H7FN2/c13-12-3-1-2-11(15-12)10-6-4-9(8-14)5-7-10/h1-7H
• InChI Key： WWSFSGAVGHHTHY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC(C#N)=CC=2)=N1

Computed Properties

• Exact Mass: 198.05932639g/mol
• Monoisotopic Mass: 198.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7Ų